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Propoxyphene-D5 stability and storage
requirements

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: rac-Propoxyphene-D5

CAS No.: 136765-49-6

Cat. No.: S1785199

Storage Specifications

Certified reference materials like propoxyphene-D5 have precise handling requirements to maintain stability

and integrity. The key storage specifications are summarized below.

Specification Detail

Compound Name [1] (x)-Propoxyphene-D5

Concentration [1] 100 pg/mL

Solvent [1] Acetonitrile

Storage Temperature [1] 2-8°C

Form [1] Ready-to-use solution in a sealed 1 mL ampule
Flash Point [1] 2 °C (closed cup) - indicates flammable liquid

Stability and Handling Context
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Stability involves more than just storage temperature. Here is a workflow for managing and using a stability-

sensitive reference material like propoxyphene-D5, based on general best practices for such compounds.

Stability Workflow for Propoxyphene-D5
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Stability workflow for Propoxyphene-D5 from storage to disposal.

Key considerations for handling include:

¢ Stability-Specifying Properties: The solution is prepared in acetonitrile, a solvent that can absorb
water from the atmosphere, potentially affecting stability. It is characterized as suitable for GCIMS
and LC/MS analysis, confirming its stability under these specific conditions [1].
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o Toxicokinetics of Parent Compound: While specific data for the deuterated form is unavailable,
information about propoxyphene provides context. Propoxyphene is metabolized to
norpropoxyphene, which is active and has a long, variable elimination half-life. This suggests that
stability studies should monitor for the formation of degradation products [2].

Finding Deeper Technical Data

For the experimental protocols and detailed stability data you require, I suggest these pathways:

e Contact the Manufacturer: Obtain the Certified Reference Material (CRM) certificate from the
supplier, which contains precise data on stability, expiration, and uncertainty.

e Search Scientific Literature: Look for peer-reviewed studies in analytical chemistry or forensic
toxicology journals that specifically use this CRM.

e Consult Regulatory Guidelines: Refer to ICH guidelines Q1A-R2 and Q1B for standard protocols
on stability testing of drug substances and products, which can serve as a methodological framework

3],

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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